molecular formula C18H25FN2O3 B6135347 1-(2-fluorobenzyl)-N-(2-methoxy-2-methylpropyl)-6-oxo-3-piperidinecarboxamide

1-(2-fluorobenzyl)-N-(2-methoxy-2-methylpropyl)-6-oxo-3-piperidinecarboxamide

Cat. No. B6135347
M. Wt: 336.4 g/mol
InChI Key: WOUDJIGSPWBRJG-UHFFFAOYSA-N
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Description

1-(2-fluorobenzyl)-N-(2-methoxy-2-methylpropyl)-6-oxo-3-piperidinecarboxamide is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in the field of medicine. This compound is known for its unique properties that make it an ideal candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-N-(2-methoxy-2-methylpropyl)-6-oxo-3-piperidinecarboxamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and proteins that are involved in cell proliferation and inflammation. This inhibition leads to the suppression of tumor growth and the reduction of inflammation and pain.
Biochemical and Physiological Effects:
1-(2-fluorobenzyl)-N-(2-methoxy-2-methylpropyl)-6-oxo-3-piperidinecarboxamide has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the expression of inflammatory cytokines, and reduce the production of reactive oxygen species. It has also been found to have a low toxicity profile, making it a safe candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-fluorobenzyl)-N-(2-methoxy-2-methylpropyl)-6-oxo-3-piperidinecarboxamide is its potent antitumor activity and low toxicity profile. This makes it an ideal candidate for drug development. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 1-(2-fluorobenzyl)-N-(2-methoxy-2-methylpropyl)-6-oxo-3-piperidinecarboxamide. One direction is to improve the solubility of this compound in water, which would make it easier to administer in vivo. Another direction is to study the effects of this compound on other types of cancer cell lines and inflammatory disorders. Additionally, the development of novel drug delivery systems for this compound could improve its efficacy and reduce its toxicity. Further research is needed to fully understand the potential of this compound in the field of medicine.
Conclusion:
In conclusion, 1-(2-fluorobenzyl)-N-(2-methoxy-2-methylpropyl)-6-oxo-3-piperidinecarboxamide is a chemical compound with potent antitumor and anti-inflammatory properties. Its unique properties make it an ideal candidate for drug development. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the field of medicine.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-N-(2-methoxy-2-methylpropyl)-6-oxo-3-piperidinecarboxamide involves several steps. The first step involves the reaction of 2-fluorobenzylamine with 2-methoxy-2-methylpropanal in the presence of a catalyst to form an imine intermediate. The imine intermediate is then reduced to the corresponding amine using sodium borohydride. The resulting amine is then reacted with 3-piperidinecarboxylic acid anhydride to form 1-(2-fluorobenzyl)-N-(2-methoxy-2-methylpropyl)-6-oxo-3-piperidinecarboxamide.

Scientific Research Applications

1-(2-fluorobenzyl)-N-(2-methoxy-2-methylpropyl)-6-oxo-3-piperidinecarboxamide has been extensively studied for its potential applications in the field of medicine. This compound has been found to have potent antitumor activity and has been shown to inhibit the growth of various cancer cell lines. It has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related disorders.

properties

IUPAC Name

1-[(2-fluorophenyl)methyl]-N-(2-methoxy-2-methylpropyl)-6-oxopiperidine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H25FN2O3/c1-18(2,24-3)12-20-17(23)14-8-9-16(22)21(11-14)10-13-6-4-5-7-15(13)19/h4-7,14H,8-12H2,1-3H3,(H,20,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WOUDJIGSPWBRJG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(CNC(=O)C1CCC(=O)N(C1)CC2=CC=CC=C2F)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H25FN2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-fluorobenzyl)-N-(2-methoxy-2-methylpropyl)-6-oxo-3-piperidinecarboxamide

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